Canaline
Canaline
L-canaline is a non-proteinogenic L-alpha-amino acid that is L-homoserine in which the hydroxy group at position 4 is substituted by an aminooxy group. It has been isolated from legumes and plays an essential role in lugume chemical defense against insects. It has a role as a plant metabolite, an antineoplastic agent, an antimetabolite and a phytogenic insecticide. It is functionally related to a L-homoserine. It is a tautomer of a L-canaline zwitterion.
Canaline is a natural product found in Vicia faba and Medicago sativa with data available.
Canaline is a natural product found in Vicia faba and Medicago sativa with data available.
Brand Name:
Vulcanchem
CAS No.:
496-93-5
VCID:
VC21537013
InChI:
InChI=1S/C4H10N2O3/c5-3(4(7)8)1-2-9-6/h3H,1-2,5-6H2,(H,7,8)/t3-/m0/s1
SMILES:
C(CON)C(C(=O)O)N
Molecular Formula:
C4H10N2O3
Molecular Weight:
134.13 g/mol
Canaline
CAS No.: 496-93-5
Cat. No.: VC21537013
Molecular Formula: C4H10N2O3
Molecular Weight: 134.13 g/mol
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| Description | L-canaline is a non-proteinogenic L-alpha-amino acid that is L-homoserine in which the hydroxy group at position 4 is substituted by an aminooxy group. It has been isolated from legumes and plays an essential role in lugume chemical defense against insects. It has a role as a plant metabolite, an antineoplastic agent, an antimetabolite and a phytogenic insecticide. It is functionally related to a L-homoserine. It is a tautomer of a L-canaline zwitterion. Canaline is a natural product found in Vicia faba and Medicago sativa with data available. |
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| CAS No. | 496-93-5 |
| Molecular Formula | C4H10N2O3 |
| Molecular Weight | 134.13 g/mol |
| IUPAC Name | (2S)-2-amino-4-aminooxybutanoic acid |
| Standard InChI | InChI=1S/C4H10N2O3/c5-3(4(7)8)1-2-9-6/h3H,1-2,5-6H2,(H,7,8)/t3-/m0/s1 |
| Standard InChI Key | FQPGMQABJNQLLF-VKHMYHEASA-N |
| Isomeric SMILES | C(CON)[C@@H](C(=O)O)N |
| SMILES | C(CON)C(C(=O)O)N |
| Canonical SMILES | C(CON)C(C(=O)O)N |
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